Sodium 7-(tert-butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,5-A]pyrazine-3-carboxylate

Specification

• Molecular Formula: C12H16N3NaO4
• Molecular Weight: 289.26 g/mol
• IUPAC Name: sodium;7-[(2-methylpropan-2-yl)oxycarbonyl]-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-3-carboxylate
• Standard InChI: InChI=1S/C12H17N3O4.Na/c1-12(2,3)19-11(18)14-4-5-15-8(7-14)6-13-9(15)10(16)17;/h6H,4-5,7H2,1-3H3,(H,16,17);/q;+1/p-1
• Standard InChI Key: RMYNNMPDDTVIAA-UHFFFAOYSA-M
• SMILES: CC(C)(C)OC(=O)N1CCN2C(=CN=C2C(=O)[O-])C1.[Na+]
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN2C(=CN=C2C(=O)[O-])C1.[Na+]

Introduction

Sodium 7-(tert-butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,5-A]pyrazine-3-carboxylate is a synthetic organic compound with notable applications in medicinal chemistry and chemical research. It is characterized by its unique molecular structure and functional groups that make it a valuable intermediate in the synthesis of biologically active molecules. This compound is identified by the CAS number 1788041-59-7 and has the molecular formula $C_{11}H_{17}N_4NaO_4$ with a molecular weight of 292.27 g/mol.

Synthesis and Applications

The synthesis of Sodium 7-(tert-butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,5-A]pyrazine-3-carboxylate involves multi-step reactions starting from simpler precursors. The tert-butoxycarbonyl group is introduced to stabilize the molecule during subsequent transformations.

Applications

• Intermediate in Drug Development: This compound serves as a precursor for synthesizing bioactive molecules due to its stable Boc-protected structure.

• Medicinal Chemistry Research: The imidazo[1,5-A]pyrazine scaffold is known for its role in developing compounds with potential anticancer or antimicrobial properties.

• Chemical Studies: Its unique structure makes it useful for studying reaction mechanisms and exploring new synthetic pathways.

Structural Analysis

The compound's structure has been confirmed through various analytical techniques:

• NMR Spectroscopy: Provides detailed information about the hydrogen and carbon environments within the molecule.

• Mass Spectrometry (MS): Confirms the molecular weight and purity.

• Infrared (IR) Spectroscopy: Identifies functional groups such as tert-butoxycarbonyl and carboxylate groups through characteristic absorption bands.